Cas no 1248546-71-5 (4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid
• CAS No: 1248546-71-5
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD17267542
• CID: 5607012
• PubChem ID: 119027222
• Update Time: 2025-06-12

4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8110047
• 1248546-71-5
• 4-acetamido-3-methyl-1,2-oxazole-5-carboxylic acid
• 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid

• MDL： MFCD17267542
• Inchi： 1S/C7H8N2O4/c1-3-5(8-4(2)10)6(7(11)12)13-9-3/h1-2H3,(H,8,10)(H,11,12)
• InChI Key： QTDKWBHIQUACNT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C(C)=N1)NC(C)=O

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid

Introduction to 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid (CAS No. 1248546-71-5)

4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid, identified by its CAS number 1248546-71-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of an acetamido group at the 4-position and a methyl group at the 3-position introduces unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid contribute to its potential biological activity. The acetamido moiety is known for its ability to enhance binding affinity and metabolic stability, while the methyl group can influence the compound's solubility and pharmacokinetic profile. These attributes have positioned this compound as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern in 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid may confer unique interactions with biological targets, making it an attractive molecule for structure-based drug design.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and oxazole derivatives have shown promise in inhibiting key enzymes involved in disease pathways. For instance, studies have demonstrated that oxazole-based compounds can interact with metal ions at active sites, disrupting enzymatic function. The acetamido group in 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid may enhance such interactions by providing additional hydrogen bonding opportunities.

Moreover, the methyl group at the 3-position can influence the electronic properties of the ring, affecting its reactivity and binding affinity. This fine-tuning of structural features allows researchers to optimize the compound's pharmacological properties. Computational studies have suggested that modifications around the oxazole core can significantly alter binding interactions with biological targets, making 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid a versatile scaffold for drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex oxazole derivatives like 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid. These synthetic methods often involve multi-step reactions that introduce functional groups in a controlled manner. The development of such methodologies has opened new avenues for exploring the pharmacological potential of oxazole-based compounds.

In addition to its synthetic accessibility, 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid has shown promise in preclinical studies. Researchers have investigated its effects on various disease models, including cancer and inflammation. For example, preliminary data suggest that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. These findings underscore its potential as a lead compound for further development.

The pharmacokinetic properties of 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for therapeutic use. The presence of the acetamido group may contribute to improved bioavailability, while the methyl group could influence metabolic clearance rates. Understanding these properties is crucial for optimizing drug delivery and maximizing therapeutic efficacy.

Future research directions may focus on exploring derivative compounds derived from 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid to enhance its biological activity and reduce potential side effects. By modifying other positions on the oxazole ring or introducing additional functional groups, researchers can fine-tune the compound's pharmacological profile. Such modifications may lead to novel therapeutics with improved efficacy and safety.

The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process for oxazole-based compounds like 4-Acetamido-3-methyl-1,2-oxazole-5-carboxylic acid. These tools allow researchers to predict binding affinities and identify optimal modifications before conducting expensive wet-lab experiments. This approach not only saves time but also increases the likelihood of success in drug development efforts.

In conclusion,4-Acetamido--3--methyl--1--2--oxazo--le--5--carbonyl--ic aci-d (CAS No.--1248546--71--5) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities。 Its versatility as a starting point for drug discovery makes it an important compound in medicinal chemistry。 As research continues， further insights into its pharmacological properties will likely emerge， paving the way for new therapeutic applications。